Cas no 29938-70-3 ((5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)(phenyl)methanone)

• Product Name: (5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)(phenyl)methanone
• CAS No: 29938-70-3
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 2839858
• PubChem ID: 12211888
• Update Time: 2025-04-21

(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• EBA93870
• 4-Benzoyl-5-chloro-1,3-dimethyl-1H-pyrazole
• DTXCID10431482
• 29938-70-3
• DTXSID10480672
• (5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)(phenyl)methanone

• Inchi： 1S/C12H11ClN2O/c1-8-10(12(13)15(2)14-8)11(16)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： ZJXIONUUCMIROS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C2C=CC=CC=2)=O)C(C)=NN1C

Computed Properties

• Exact Mass: 234.0559907Da
• Monoisotopic Mass: 234.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.9Ų